TRANS-2-OCTENOIC ACID
TRANS-2-OCTENOIC ACID
cis-alpha-Octenoic acid, also known as 2-octenoate or cis-α-octenoate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. cis-alpha-Octenoic acid exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. cis-alpha-Octenoic acid has been found in human liver tissue, and has also been primarily detected in urine. Within the cell, cis-alpha-octenoic acid is primarily located in the membrane (predicted from logP), microsomes, cytoplasm and adiposome. cis-alpha-Octenoic acid has an aldehydic, cheese, and dirty taste.
(2E)-oct-2-enoic acid is an olefinic fatty acid that is octanoic acid carrying a double bond at position 2 (the 2E-isomer). It has a role as an animal metabolite. It is a medium-chain fatty acid, a monounsaturated fatty acid, a straight-chain fatty acid and an olefinic fatty acid. It is a conjugate acid of a (2E)-oct-2-enoate.
(2E)-oct-2-enoic acid is an olefinic fatty acid that is octanoic acid carrying a double bond at position 2 (the 2E-isomer). It has a role as an animal metabolite. It is a medium-chain fatty acid, a monounsaturated fatty acid, a straight-chain fatty acid and an olefinic fatty acid. It is a conjugate acid of a (2E)-oct-2-enoate.
Brand Name:
Vulcanchem
CAS No.:
1470-50-4
VCID:
VC0074504
InChI:
InChI=1S/C8H14O2/c1-2-3-4-5-6-7-8(9)10/h6-7H,2-5H2,1H3,(H,9,10)/b7-6-
SMILES:
CCCCCC=CC(=O)O
Molecular Formula:
C8H14O2
Molecular Weight:
142.2 g/mol
TRANS-2-OCTENOIC ACID
CAS No.: 1470-50-4
Main Products
VCID: VC0074504
Molecular Formula: C8H14O2
Molecular Weight: 142.2 g/mol
| CAS No. | 1470-50-4 |
|---|---|
| Product Name | TRANS-2-OCTENOIC ACID |
| Molecular Formula | C8H14O2 |
| Molecular Weight | 142.2 g/mol |
| IUPAC Name | (Z)-oct-2-enoic acid |
| Standard InChI | InChI=1S/C8H14O2/c1-2-3-4-5-6-7-8(9)10/h6-7H,2-5H2,1H3,(H,9,10)/b7-6- |
| Standard InChIKey | CWMPPVPFLSZGCY-SREVYHEPSA-N |
| Isomeric SMILES | CCCCC/C=C\C(=O)O |
| SMILES | CCCCCC=CC(=O)O |
| Canonical SMILES | CCCCCC=CC(=O)O |
| Density | 0.935-0.941 |
| Melting Point | Mp 2 ° 5-6°C |
| Physical Description | Liquid Colourless liquid; Buttery, butterscotch aroma |
| Description | cis-alpha-Octenoic acid, also known as 2-octenoate or cis-α-octenoate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. cis-alpha-Octenoic acid exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. cis-alpha-Octenoic acid has been found in human liver tissue, and has also been primarily detected in urine. Within the cell, cis-alpha-octenoic acid is primarily located in the membrane (predicted from logP), microsomes, cytoplasm and adiposome. cis-alpha-Octenoic acid has an aldehydic, cheese, and dirty taste. (2E)-oct-2-enoic acid is an olefinic fatty acid that is octanoic acid carrying a double bond at position 2 (the 2E-isomer). It has a role as an animal metabolite. It is a medium-chain fatty acid, a monounsaturated fatty acid, a straight-chain fatty acid and an olefinic fatty acid. It is a conjugate acid of a (2E)-oct-2-enoate. |
| Solubility | Insoluble in water; soluble in oils Soluble (in ethanol) |
| PubChem Compound | 5282713 |
| Last Modified | Nov 11 2021 |
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